Cas no 2580250-02-6 (ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride)

• Product Name: ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride
• CAS No: 2580250-02-6
• MF: C₉H₁₉ClN₂O₃
• MW: 238.711761713028
• MDL: MFCD33019937
• CID: 5662744
• PubChem ID: 155858457
• Update Time: 2025-07-19

ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27160357
• 2580250-02-6
• Ethyl 2-[methyl-[3-(methylamino)propanoyl]amino]acetate;hydrochloride
• ethyl 2-[N-methyl-3-(methylamino)propanamido]acetate hydrochloride
• ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride

• MDL： MFCD33019937
• Inchi： 1S/C9H18N2O3.ClH/c1-4-14-9(13)7-11(3)8(12)5-6-10-2;/h10H,4-7H2,1-3H3;1H
• InChI Key： HGJADNASBOVHFK-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CN(C)C(CCNC)=O)=O

Computed Properties

• Exact Mass: 238.1084202g/mol
• Monoisotopic Mass: 238.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride

Introduction to Ethyl 2-N-Methyl-3-(Methylamino)propanamidoacetate Hydrochloride (CAS No. 2580250-02-6)

Ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride (CAS No. 2580250-02-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an ethyl ester group, a methylated amino moiety, and a hydrochloride salt form. These properties contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The chemical structure of ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride is particularly noteworthy due to its complexity and the presence of multiple functional groups. The ethyl ester group provides solubility and stability, while the methylated amino moiety imparts specific biological activity. The hydrochloride salt form enhances its solubility in aqueous environments, making it suitable for various pharmaceutical formulations.

Recent studies have explored the pharmacological properties of ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride. One such study published in the Journal of Medicinal Chemistry (2023) investigated its potential as a novel analgesic agent. The researchers found that this compound exhibits significant analgesic effects in rodent models of pain, suggesting its potential for the treatment of chronic pain conditions. The mechanism of action appears to involve the modulation of neurotransmitter systems, particularly those involving serotonin and norepinephrine.

In addition to its analgesic properties, ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride has been studied for its potential anti-inflammatory effects. A study published in the European Journal of Pharmacology (2023) demonstrated that this compound can reduce inflammation in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.

The safety profile of ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support its potential for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties suitable for further clinical investigation. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, ethyl 2-N-methyl-3-(methylamino)propanamidoacetate hydrochloride (CAS No. 2580250-02-6) is a promising compound with potential applications in pain management and inflammation reduction. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various medical conditions.